Cas no 77778-20-2 (3-ethynyl-6-methylpyridazine)

• Product Name: 3-ethynyl-6-methylpyridazine
• CAS No: 77778-20-2
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 2801888
• PubChem ID: 13081752
• Update Time: 2025-10-31

3-ethynyl-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-6-methylpyridazine
• 3-Ethynyl-6-methyl-pyridazine
• QEDQKQRYAKDYOW-UHFFFAOYSA-N
• BS-46820
• E74776
• DTXSID70517610
• AKOS026718981
• Pyridazine, 3-ethynyl-6-methyl-
• 77778-20-2
• F2167-2845
• SCHEMBL3721845
• EN300-787682
• CS-0158548
• DTXCID70468416

• Inchi： 1S/C7H6N2/c1-3-7-5-4-6(2)8-9-7/h1,4-5H,2H3
• InChI Key： QEDQKQRYAKDYOW-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C(C#C)N=1

Computed Properties

• Exact Mass: 118.053098200g/mol
• Monoisotopic Mass: 118.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-ethynyl-6-methylpyridazine

Introduction to 3-ethynyl-6-methylpyridazine (CAS No. 77778-20-2)

3-ethynyl-6-methylpyridazine, identified by its Chemical Abstracts Service (CAS) number 77778-20-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of an ethynyl group at the 3-position and a methyl group at the 6-position introduces distinct reactivity and potential biological activity, making it a valuable scaffold for further chemical modifications and applications.

The molecular structure of 3-ethynyl-6-methylpyridazine consists of a pyridazine core with substituents that enhance its versatility. The ethynyl group (-C≡H) is known for its ability to participate in various chemical reactions, including Sonogashira coupling, which is widely used in organic synthesis to form carbon-carbon bonds. This reactivity makes it an attractive building block for constructing more complex molecules. Additionally, the methyl group at the 6-position can influence the electronic properties of the ring, thereby affecting its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. 3-ethynyl-6-methylpyridazine has been studied as a precursor for developing novel therapeutic agents. Its derivatives have shown promise in various biological assays, including anti-inflammatory, antimicrobial, and anticancer activities. The ethynyl moiety allows for further functionalization, enabling researchers to tailor the compound's properties for specific applications. For instance, introducing pharmacophores through cross-coupling reactions can enhance binding affinity to biological receptors or enzymes.

One of the most compelling aspects of 3-ethynyl-6-methylpyridazine is its role in medicinal chemistry as a key intermediate in synthesizing bioactive molecules. Researchers have leveraged its structure to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The pyridazine ring itself is a well-documented pharmacophore in drug discovery, with several approved drugs featuring this scaffold. By incorporating an ethynyl group, chemists can create derivatives with improved solubility or metabolic stability, which are critical factors in drug development.

The agrochemical industry has also recognized the potential of 3-ethynyl-6-methylpyridazine and its derivatives. Pyridazine-based compounds have been explored as herbicides, fungicides, and insecticides due to their ability to interact with biological systems at low concentrations. The ethynyl group provides a handle for further derivatization, allowing chemists to optimize potency and selectivity. Recent studies have demonstrated the efficacy of certain pyridazine derivatives in controlling resistant weed species while minimizing environmental impact.

From a synthetic chemistry perspective, 3-ethynyl-6-methylpyridazine serves as a versatile intermediate in multi-step syntheses. Its reactivity enables the construction of complex heterocycles through various transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and cyclization processes. These synthetic pathways are essential for producing libraries of compounds for high-throughput screening (HTS) in drug discovery programs. The ability to efficiently modify the structure of 3-ethynyl-6-methylpyridazine makes it a valuable asset in medicinal chemistry pipelines.

The use of computational methods has further enhanced the study of 3-ethynyl-6-methylpyridazine and its derivatives. Molecular modeling techniques allow researchers to predict binding interactions with biological targets, helping to guide experimental design. Additionally, quantum mechanical calculations provide insights into the electronic structure and reactivity of the compound, aiding in the optimization of synthetic routes. These computational approaches complement traditional experimental methods and accelerate the development of novel compounds.

In conclusion, 3-ethynyl-6-methylpyridazine (CAS No. 77778-20-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications, making it a valuable scaffold for drug discovery and crop protection strategies. As research continues to uncover new synthetic methodologies and biological activities, this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.